Cas no 181289-23-6 ((S)-Pregabalin Lactam)

(S)-Pregabalin Lactam Properties

Names and Identifiers

• Pregabalin impurity A
• (S)-4-(ISOBUTYL)PYRROLIDIN-2-ONE
• (S)-4-isobutyl-pyrrolidin-2-one
• (S)-Pregabalin Lactam
• 181289-23-6
• MFCD19217624
• BS-51712
• (s)-4-isobutyl-2-pyrrolidinone
• (4S)-4-(2-Methylpropyl)pyrrolidin-2-one ((S)-Pregabalin Lactam)
• Pregabalin Lactam
• (4S)-4-(2-methylpropyl)-2-Pyrrolidinone; 2-Pyrrolidinone, 4-(2-methylpropyl)-, (S)-; (S)-4-(Isobutyl)pyrrolidin-2-one; Pregabalin EP impurity A
• (S)-4-Isobutylpyrrolidin-2-one
• UNII-U92YAF3WPG
• 2-Pyrrolidinone, 4-(2-methylpropyl)-, (4S)-
• (S)-4-(Isobutyl)pyrrolidin-2-one
• Pregabalin EP Impurity A
• SCHEMBL268203
• CS-0096516
• pregabalin lactam impurity
• (4S)-4-(2-methylpropyl)pyrrolidin-2-one
• GUGXRXLTTHFKHC-ZETCQYMHSA-N
• U92YAF3WPG
• +Expand

• MDL： MFCD19217624
• InChIKey： GUGXRXLTTHFKHC-ZETCQYMHSA-N
• Inchi： InChI=1S/C8H15NO/c1-6(2)3-7-4-8(10)9-5-7/h6-7H,3-5H2,1-2H3,(H,9,10)/t7-/m0/s1
• SMILES： CC(C)CC1CC(=O)NC1

Computed Properties

• Exact Mass: 141.115364g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 141.115364g/mol
• Monoisotopic Mass: 141.115364g/mol
• Topological Polar Surface Area: 29.1Ų
• Heavy Atom Count: 10
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties